Cas no 165119-29-9 (3-(4-(Benzyloxy)phenyl)pentanedioic acid)

• Product Name: 3-(4-(Benzyloxy)phenyl)pentanedioic acid
• CAS No: 165119-29-9
• MF: C₁₈H₁₈O₅
• MW: 314.332525730133
• MDL: MFCD09991594
• CID: 110526
• PubChem ID: 27281582
• Update Time: 2025-09-21

3-(4-(Benzyloxy)phenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Benzyloxy)phenyl)pentanedioic acid
• 3-(4-BENZYLOXYPHENYL)PENTANEDIOIC ACID
• 3-(4-phenylmethoxyphenyl)pentanedioic acid
• Pentanedioic acid,3-[4-(phenylmethoxy)phenyl]-
• 2-(4-Benzyloxy-phenyl)-ethanol
• GAAFBVUBUNMNOG-UHFFFAOYSA-N
• AKOS022172773
• CS-0171392
• 3-[4-(Benzyloxy)phenyl]pentanedioic acid
• DTXSID50650630
• MFCD09991594
• AS-67388
• 3-(4-BENZYLOXYPHENYL)PENTANEDIOICACID
• A848398
• 3-(4-(Benzyloxy)phenyl)pentanedioicacid
• Pentanedioic acid, 3-[4-(phenylmethoxy)phenyl]-
• 3-(4-Benzyloxyphenyl) glutaric acid
• 165119-29-9
• SCHEMBL8182251
• 3-(4-Benzyloxy-phenyl)-pentanedioic acid

• MDL： MFCD09991594
• Inchi： 1S/C18H18O5/c19-17(20)10-15(11-18(21)22)14-6-8-16(9-7-14)23-12-13-4-2-1-3-5-13/h1-9,15H,10-12H2,(H,19,20)(H,21,22)
• InChI Key： GAAFBVUBUNMNOG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(=CC=1)C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 314.11500
• Monoisotopic Mass: 314.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.8A^2

Experimental Properties

• Refractive Index: 1.597
• PSA: 83.83000
• LogP: 3.29860